molecular formula C11H10ClF3O3 B8518597 2-Chloro-5-(4,4,4-trifluorobutoxy)benzoic acid

2-Chloro-5-(4,4,4-trifluorobutoxy)benzoic acid

Cat. No.: B8518597
M. Wt: 282.64 g/mol
InChI Key: CSEGVTJTXIWNLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-(4,4,4-trifluorobutoxy)benzoic acid is a useful research compound. Its molecular formula is C11H10ClF3O3 and its molecular weight is 282.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClF3O3

Molecular Weight

282.64 g/mol

IUPAC Name

2-chloro-5-(4,4,4-trifluorobutoxy)benzoic acid

InChI

InChI=1S/C11H10ClF3O3/c12-9-3-2-7(6-8(9)10(16)17)18-5-1-4-11(13,14)15/h2-3,6H,1,4-5H2,(H,16,17)

InChI Key

CSEGVTJTXIWNLZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCCCC(F)(F)F)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-chloro-5-(4,4,4-trifluorobutoxy)benzoate (74 mg) in MeOH (1 mL) was added 1M aqueous lithium hydroxide solution (0.99 mL) and the reaction mixture was stirred at room temperature for 12 hours. The reaction mixture was stirred under ice-cooling, and 2M hydrochloric acid was added slowly to acidify to pH 2-3. The precipitated solid was filtered, washed with water, and dried under reduced pressure to obtain the titled compound (49 mg) as a colorless powder.
Name
methyl 2-chloro-5-(4,4,4-trifluorobutoxy)benzoate
Quantity
74 mg
Type
reactant
Reaction Step One
Quantity
0.99 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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